Cas no 338791-76-7 (2-(2-Chloro-6-fluorophenyl)(cyano)methylbenzenecarbonitrile)

• Product Name: 2-(2-Chloro-6-fluorophenyl)(cyano)methylbenzenecarbonitrile
• CAS No: 338791-76-7
• CID: 4647896
• Update Time: 2025-05-30

2-(2-Chloro-6-fluorophenyl)(cyano)methylbenzenecarbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(2-Chloro-6-fluorophenyl)(cyano)methylbenzenecarbonitrile

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on 2-(2-Chloro-6-fluorophenyl)(cyano)methylbenzenecarbonitrile

2-(2-Chloro-6-Fluorophenyl)(Cyano)methylbenzenecarbonitrile: A Comprehensive Overview

The compound with CAS No. 338791-76-7, known as 2-(2-Chloro-6-fluorophenyl)(cyano)methylbenzenecarbonitrile, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which incorporates a cyano group and a chloro-fluoro-substituted phenyl ring, making it a valuable substrate for various chemical transformations and applications.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging cutting-edge methodologies such as cross-coupling reactions and direct cyanation techniques. These methods not only enhance the efficiency of the synthesis process but also contribute to the scalability of producing this compound for industrial applications. The integration of fluorine atoms into the aromatic ring further enhances the molecule's electronic properties, making it a promising candidate for applications in drug design and advanced materials.

One of the most notable aspects of 2-(2-Chloro-6-fluorophenyl)(cyano)methylbenzenecarbonitrile is its role in medicinal chemistry. Researchers have explored its potential as a lead compound in the development of novel therapeutic agents targeting various diseases, including cancer and neurodegenerative disorders. The compound's ability to modulate key biological pathways, such as kinase activity and receptor binding, has been extensively studied using state-of-the-art techniques like X-ray crystallography and computational docking studies.

In addition to its pharmacological applications, this compound has also found utility in materials science. Its rigid aromatic structure and electron-withdrawing groups make it an ideal candidate for designing advanced materials such as organic semiconductors and functional polymers. Recent studies have demonstrated its potential in enhancing the performance of organic electronics, particularly in applications such as flexible displays and photovoltaic devices.

The synthesis of 2-(2-Chloro-6-fluorophenyl)(cyano)methylbenzenecarbonitrile involves a multi-step process that requires meticulous control over reaction conditions to ensure high yields and purity. Key steps include the preparation of intermediate chlorofluorobenzene derivatives and their subsequent functionalization with cyano groups. The use of environmentally friendly reagents and catalytic systems has further contributed to the sustainability of this synthesis pathway.

From an analytical standpoint, this compound has been thoroughly characterized using advanced spectroscopic techniques such as NMR spectroscopy, IR spectroscopy, and mass spectrometry. These analyses have provided critical insights into its molecular structure, stability, and reactivity under various conditions. Furthermore, thermogravimetric analysis (TGA) has revealed its thermal stability, which is crucial for its application in high-temperature environments.

Looking ahead, ongoing research is focused on expanding the functionalization possibilities of this compound to unlock new applications in fields such as sensors, catalysis, and biotechnology. Collaborative efforts between academic institutions and industry partners are expected to accelerate the translation of these findings into practical solutions.